Cas no 1785391-48-1 (4H-1,3-Benzodioxin-2-one, 5-fluoro-)

• Product Name: 4H-1,3-Benzodioxin-2-one, 5-fluoro-
• CAS No: 1785391-48-1
• MF: C₈H₅FO₃
• MW: 168.121906042099
• CID: 5275966
• Update Time: 2025-06-13

4H-1,3-Benzodioxin-2-one, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-2-one, 5-fluoro-

• Inchi： 1S/C8H5FO3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-3H,4H2
• InChI Key： LHVOVOBQNCXRFV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(F)=C2COC1=O

Additional information on 4H-1,3-Benzodioxin-2-one, 5-fluoro-

Recent Advances in the Study of 4H-1,3-Benzodioxin-2-one, 5-fluoro- (CAS: 1785391-48-1)

The compound 4H-1,3-Benzodioxin-2-one, 5-fluoro- (CAS: 1785391-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzodioxin core and fluorine substitution, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of novel bioactive molecules. Researchers have successfully utilized 4H-1,3-Benzodioxin-2-one, 5-fluoro- as a building block for the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The fluorine atom at the 5-position enhances the compound's metabolic stability and binding affinity, making it particularly valuable in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a modulator of the NF-κB signaling pathway. The results demonstrated that derivatives of 4H-1,3-Benzodioxin-2-one, 5-fluoro- exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its applicability in treating chronic inflammatory diseases. The study also highlighted the compound's low toxicity profile, further supporting its therapeutic potential.

Another area of interest is the compound's application in oncology. Preliminary data from a collaborative research effort between academic and industrial laboratories revealed that 4H-1,3-Benzodioxin-2-one, 5-fluoro- derivatives could selectively inhibit the proliferation of certain cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways essential for tumor growth and survival. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4H-1,3-Benzodioxin-2-one, 5-fluoro- based compounds. Current research efforts are directed toward improving bioavailability and reducing off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to design more efficacious derivatives with enhanced therapeutic profiles.

In conclusion, 4H-1,3-Benzodioxin-2-one, 5-fluoro- (CAS: 1785391-48-1) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical structure and biological activity make it a valuable tool for addressing unmet medical needs in inflammation and oncology. Continued research and development in this area are expected to yield novel therapeutic agents with significant clinical impact.